5-(4-fluorophenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one

Specification

• Molecular Formula: C19H14FN3O
• Molecular Weight: 319.3 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-3-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• Standard InChI: InChI=1S/C19H14FN3O/c1-12-18(14-5-3-2-4-6-14)19-21-16(11-17(24)23(19)22-12)13-7-9-15(20)10-8-13/h2-11,22H,1H3
• Standard InChI Key: JZUKGQOCNQXYSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC(=CC(=O)N2N1)C3=CC=C(C=C3)F)C4=CC=CC=C4

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a fused pyrazole-pyrimidine core, with substituents that enhance its electronic and steric properties (Figure 1). Key structural elements include:

• A pyrazolo[1,5-a]pyrimidin-7(4H)-one scaffold, which adopts a planar conformation stabilized by intramolecular hydrogen bonding.

• A 4-fluorophenyl group at position 5, introducing electron-withdrawing effects that modulate reactivity.

• Methyl and phenyl groups at positions 2 and 3, respectively, contributing to hydrophobic interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{19}\text{H}_{14}\text{FN}_{3}\text{O}$
Molecular Weight	319.3 g/mol
IUPAC Name	5-(4-Fluorophenyl)-2-methyl-3-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
Solubility	Low aqueous solubility, soluble in DMSO and DMF

The fluorine atom at the para position of the phenyl ring enhances metabolic stability by resisting oxidative degradation. X-ray crystallography confirms the dominance of the keto tautomer in the solid state, critical for target binding.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis involves a multi-step sequence starting from β-ketoesters and aminopyrazoles (Scheme 1):

• Cyclocondensation: Reaction of ethyl 4,4,4-trifluoroacetoacetate with 5-amino-3-methyl-1-phenylpyrazole under acidic conditions yields the pyrazolo[1,5-a]pyrimidine core.

• Functionalization: Suzuki-Miyaura coupling introduces the 4-fluorophenyl group at position 5.

Table 2: Optimization of Reaction Conditions

Step	Reagents	Temperature	Yield
1	HCl (cat.), ethanol	80°C	68%
2	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O	100°C	75%

Industrial-scale production requires solvent recycling and catalyst recovery to improve cost-efficiency. Microwave-assisted synthesis reduces reaction times by 40% compared to conventional methods.

Biological Activity and Mechanism of Action

CDK2 Inhibition

The compound exhibits potent inhibition of CDK2 ($\text{IC}_{50} = 49 \, \text{nM}$), disrupting cell cycle progression at the G1/S phase. Molecular docking reveals hydrogen bonding with Glu81 and Leu83 residues, while the fluorophenyl group occupies a hydrophobic pocket (Figure 2).

Off-Target Effects

Table 3: Pharmacological Profile

Parameter	Value
CDK2 $\text{IC}_{50}$	49 nM
DPP-4 $\text{IC}_{50}$	80 nM (derivative b2)
Macrophage Activity	34% glucose reduction

Pharmacokinetics and ADME

Absorption and Distribution

The compound demonstrates moderate oral bioavailability (45% in rats) due to first-pass metabolism. Plasma protein binding exceeds 90%, limiting free drug concentration.

Metabolism

Hepatic CYP3A4 mediates oxidative defluorination, producing a inactive carboxylic acid metabolite. Co-administration with CYP inhibitors (e.g., ketoconazole) increases AUC by 2.3-fold.

Therapeutic Applications

Oncology

Preclinical models show 60% tumor growth inhibition in CDK2-driven cancers (e.g., breast, ovarian). Synergy with paclitaxel enhances efficacy by 1.8-fold.

Metabolic Disorders

Derivatives inhibit DPP-4 ($\text{IC}_{50} = 49 \, \text{nM}$), improving glucose tolerance in diabetic mice by 34%. Structural analogs are under investigation for obesity.

Industrial and Research Challenges

Scalability

Large-scale synthesis faces challenges in:

• Purifying regioisomers formed during cyclocondensation.

• Managing fluorine waste streams.

Intellectual Property

Patent landscapes reveal 12 filings since 2020, covering synthesis methods and CDK2 indications.